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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for overcoming resistance to Monocarboxylate Transporter 1 (MCTL1) inhibitors, such as
AR-C141990.

Section 1: Frequently Asked Questions (FAQS)

Q1: What is the mechanism of action for the MCT1 inhibitor AR-C1419907

Al: AR-C141990 is a potent and selective inhibitor of Monocarboxylate Transporter 1 (MCT1)
and, to a lesser extent, MCT2.[1] MCTs are transmembrane proteins responsible for the proton-
linked transport of monocarboxylates, such as lactate, pyruvate, and ketone bodies, across the
plasma membrane.[2] In the context of cancer, many tumor cells exhibit high rates of glycolysis,
producing large amounts of lactate (the Warburg effect).[3] MCT1 can either export lactate from
these glycolytic cells to prevent intracellular acidification or import lactate into oxidative cancer
cells, which use it as a fuel source.[4][5] By blocking MCT1, AR-C141990 disrupts this
metabolic symbiosis, leading to intracellular lactate accumulation, a drop in intracellular pH,
and inhibition of cancer cell growth and survival.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5669455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5669455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10918235/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7068907/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9948327/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9948327/
https://www.medchemexpress.com/AZD3965.html
https://www.benchchem.com/product/b2769621#overcoming-resistance-to-mct1-inhibitors-like-ar-c141990
https://www.benchchem.com/product/b2769621#overcoming-resistance-to-mct1-inhibitors-like-ar-c141990
https://www.benchchem.com/product/b2769621#overcoming-resistance-to-mct1-inhibitors-like-ar-c141990
https://www.benchchem.com/product/b2769621#overcoming-resistance-to-mct1-inhibitors-like-ar-c141990
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2769621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2769621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

